Cas no 82502-77-0 (1-(Hept-1-yl)piperazine)

• Product Name: 1-(Hept-1-yl)piperazine
• CAS No: 82502-77-0
• MF: C₁₁H₂₄N₂
• MW: 184.321662902832
• MDL: MFCD01075184
• CID: 720264
• PubChem ID: 2736510
• Update Time: 2025-06-09

1-(Hept-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-heptyl-
• 1-heptylpiperazine
• 1-heptyl-Piperazine
• 1-hept-1-ylpiperazine
• 1-N-Heptylpiperazine
• n-heptylpiperazine
• Piperazine,1-heptyl
• 1-Heptylpiperazine (ACI)
• 1-(1-Heptyl)-piperazine
• DB-056619
• DTXSID50371414
• GFFSNSPNXPELQE-UHFFFAOYSA-N
• SCHEMBL2762041
• A10337
• 4-heptylpiperazine
• AKOS009158649
• 82502-77-0
• MFCD01075184
• PS-5836
• 1-(N-heptyl)piperazine, AldrichCPR
• 1-(Hept-1-yl)piperazine

• MDL： MFCD01075184
• Inchi： 1S/C11H24N2/c1-2-3-4-5-6-9-13-10-7-12-8-11-13/h12H,2-11H2,1H3
• InChI Key： GFFSNSPNXPELQE-UHFFFAOYSA-N
• SMILES： N1CCN(CCCCCCC)CC1

Computed Properties

• Exact Mass: 184.19400
• Monoisotopic Mass: 184.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.862
• Boiling Point: 106 °C
• Flash Point: 83.3°C
• Refractive Index: 1.453
• PSA: 15.27000
• LogP: 2.12870
• Solubility: Not determined

1-(Hept-1-yl)piperazine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 1-(Hept-1-yl)piperazine

Comprehensive Overview of 1-(Hept-1-yl)piperazine (CAS No. 82502-77-0): Properties, Applications, and Industry Insights

1-(Hept-1-yl)piperazine (CAS No. 82502-77-0) is a specialized organic compound belonging to the piperazine derivatives family. With its unique molecular structure featuring a heptyl chain attached to a piperazine ring, this compound has garnered significant attention in pharmaceutical research, agrochemical formulations, and material science. Its chemical properties, including solubility in organic solvents and moderate polarity, make it a versatile intermediate for synthesizing complex molecules.

In recent years, the demand for customized piperazine derivatives like 1-(Hept-1-yl)piperazine has surged due to their role in developing bioactive compounds. Researchers frequently search for "CAS 82502-77-0 solubility" or "heptyl piperazine synthesis" to optimize lab protocols. The compound’s thermal stability (up to 200°C) and compatibility with catalyzed reactions further enhance its utility in drug discovery pipelines.

From an industrial perspective, 82502-77-0 is often discussed alongside "green chemistry alternatives" and "sustainable synthesis routes," reflecting the sector’s shift toward eco-friendly practices. Analytical techniques such as HPLC purification and NMR characterization are critical for ensuring the compound’s purity, a topic frequently queried in academic forums. Notably, its low toxicity profile (as per preliminary studies) positions it favorably for non-hazardous applications.

The compound’s structure-activity relationship (SAR) is another hot topic, particularly in "piperazine-based drug design" circles. Its heptyl side chain contributes to lipophilicity, a property leveraged in central nervous system (CNS) therapeutics. Patent databases reveal growing interest in 82502-77-0 derivatives for neurological targets, aligning with trends in precision medicine.

Supply chain dynamics also play a role in discussions around 1-(Hept-1-yl)piperazine. Searches for "CAS 82502-77-0 suppliers" or "bulk piperazine derivatives" highlight its commercial relevance. Regulatory compliance, such as REACH certification and GMP standards, ensures its safe handling and global trade. As industries prioritize high-purity intermediates, this compound’s batch-to-batch consistency remains a key selling point.

Emerging applications in advanced material science, such as polymeric additives or liquid crystal formulations, further expand its market potential. The compound’s tunable reactivity allows for modifications like N-alkylation or ring functionalization, addressing niche demands in specialty chemicals. Collaborative studies between academia and manufacturers continue to explore its cross-industry adaptability.

In summary, 1-(Hept-1-yl)piperazine (CAS No. 82502-77-0) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted roles—from pharmaceutical scaffolds to material enhancers—underscore why it remains a focal point in both research queries and industrial workflows. Future advancements in catalytic processes and bio-based synthesis may further elevate its prominence.